[S(R)]-N-[(R)-[(3-(benzyloxy)-2-(dicyclohexylphosphino)phenyl)phenylmethyl]-2-methyl-2-propanesulfinamide, 95%

• IUPAC Name: (R)-N-[(R)-(2-dicyclohexylphosphanyl-3-phenylmethoxyphenyl)-phenylmethyl]-2-methylpropane-2-sulfinamide
• InChI: InChI=1S/C36H48NO2PS/c1-36(2,3)41(38)37-34(29-19-10-5-11-20-29)32-25-16-26-33(39-27-28-17-8-4-9-18-28)35(32)40(30-21-12-6-13-22-30)31-23-14-7-15-24-31/h4-5,8-11,16-20,25-26,30-31,34,37H,6-7,12-15,21-24,27H2,1-3H3/t34-,41-/m1/s1
• InChI Key: OKHPITJHTGHRAZ-CZNWIGJESA-N
• Canonical SMILES: CC(C)(C)S(=O)NC(C1=CC=CC=C1)C2=C(C(=CC=C2)OCC3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5
• Isomeric SMILES: CC(C)(C)[S@@](=O)N[C@H](C1=CC=CC=C1)C2=C(C(=CC=C2)OCC3=CC=CC=C3)P(C4CCCCC4)C5CCCCC5
• Molecular Formula: C36H48NO2PS
• Molecular Weight: 589.8 g/mol

Description

“[S®]-N-[®-[(3-(benzyloxy)-2-(dicyclohexylphosphino)phenyl)phenylmethyl]-2-methyl-2-propanesulfinamide, 95%” is a chemical compound with the molecular formula C36H48NO2PS and a molecular weight of 589.81. It’s available for research use only.

Scientific Research Applications

• Stereoselective Synthesis : It plays a crucial role in the stereoselective synthesis of complex organic compounds. For example, it was used in the synthesis of a PPAR α/γ dual agonist, highlighting its utility in developing pharmaceutical agents (Qian et al., 2015).

• Organocatalysis : This compound is used in organocatalytic reactions, such as the Michael type additions, which are essential in synthesizing various organic compounds with potential therapeutic applications (Furukawa et al., 1980).

• Asymmetric Synthesis of Protected Amino Alcohols : It serves as a precursor in synthesizing protected 1,2-amino alcohols, which are valuable in producing pharmaceuticals and other biologically active compounds (Tang, Volkman, & Ellman, 2001).

• Catalysis in Organic Reactions : The compound is used in catalysis, particularly in palladium and platinum-catalyzed reactions, which are critical in organic synthesis and pharmaceutical chemistry (Longmire, Zhang, & Shang, 1998).

• Polymerization Processes : It is involved in ring-opening polymerization studies, demonstrating its significance in polymer chemistry (Pounder & Dove, 2010).

• Enantioselective Reactions : The compound is used in enantioselective hydroformylation reactions, highlighting its role in producing chiral compounds, which are essential in drug development and fine chemical synthesis (Consiglio, Nefkens, & Borer, 1991).

• Living and Enantiomer-Selective Polymerization : Its use in the polymerization of chiral allene derivative monomers, demonstrating its application in creating polymers with specific chiral properties (Zhu, Luo, & Wu, 2019).